Cas no 2228703-90-8 (3-(2,3-dihydro-1H-inden-4-yl)propanenitrile)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)propanenitrile
• CAS No: 2228703-90-8
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 6407251
• PubChem ID: 165859659
• Update Time: 2025-05-22

3-(2,3-dihydro-1H-inden-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)propanenitrile
• 2228703-90-8
• EN300-1749352

• Inchi： 1S/C12H13N/c13-9-3-7-11-5-1-4-10-6-2-8-12(10)11/h1,4-5H,2-3,6-8H2
• InChI Key： WMNQZTPWMOCDAW-UHFFFAOYSA-N
• SMILES： N#CCCC1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)propanenitrile

3-(2,3-Dihydro-1H-inden-4-yl)propanenitrile: A Comprehensive Overview

3-(2,3-Dihydro-1H-inden-4-yl)propanenitrile (CAS No. 2228703-90-8) is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as INDENENITRILE, is characterized by its unique structure, which combines a indenyl group with a cyano group. The indenyl group, a bicyclic structure consisting of a fused cyclohexene and cyclopentane ring system, imparts distinctive electronic and steric properties to the molecule. The cyano group, on the other hand, introduces nucleophilic and electron-withdrawing characteristics, making this compound versatile for various applications.

The synthesis of INDENENITRILE has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes have enabled the synthesis of this compound with high yields and selectivity. For instance, the use of palladium-catalyzed coupling reactions has been reported as an efficient route for constructing the indenyl moiety. Additionally, the application of green chemistry principles has led to the development of environmentally friendly synthesis pathways, reducing the environmental footprint associated with its production.

One of the most promising applications of INDENENITRILE lies in its use as an intermediate in drug discovery and development. The compound's ability to act as a nucleophile in various reactions makes it a valuable building block for constructing complex molecular architectures. Recent studies have highlighted its potential in synthesizing bioactive compounds with anti-inflammatory and anticancer properties. For example, researchers have successfully utilized INDENENITRILE as a precursor for designing molecules that target specific protein kinases involved in cancer progression.

In addition to its role in pharmaceuticals, INDENENITRILE has also found applications in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating INDENENITRILE into polymer blends can enhance their electrical conductivity without compromising mechanical stability. This dual functionality positions it as a valuable material for next-generation electronic devices.

The toxicity profile of INDENENITRILE has been a subject of recent investigations to ensure its safe handling and application. Studies conducted using zebrafish models have revealed that exposure to INDENENITRILE at environmentally relevant concentrations does not induce significant developmental toxicity or genotoxicity. These findings are crucial for regulatory assessments and underscore the compound's potential for industrial use under controlled conditions.

Looking ahead, the future of INDENENITRILE is poised for growth as researchers continue to uncover its potential across diverse fields. The integration of computational chemistry tools with experimental studies is expected to further accelerate its development into novel applications. Furthermore, collaborations between academia and industry are likely to drive innovation in its synthesis and utilization, ensuring that INDENENITRILE remains at the forefront of chemical research.